Cas no 2097005-50-8 (Ethyl (2E)-2-cyano-3-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylprop-2-enoate)

Ethyl (2E)-2-cyano-3-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylprop-2-enoate structure
2097005-50-8 structure
Product Name:Ethyl (2E)-2-cyano-3-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylprop-2-enoate
CAS No:2097005-50-8
MF:C18H22BNO4
MW:327.18258523941
MDL:MFCD20527090
CID:4638341
Update Time:2023-11-22

Ethyl (2E)-2-cyano-3-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylprop-2-enoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl (2E)-2-cyano-3-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]prop-2-enoate
    • ethyl (2E)-2-cyano-3-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]prop-2-enoate
    • Ethyl (E)-2-cyano-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acrylate
    • Ethyl (2E)-2-cyano-3-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylprop-2-enoate
    • MDL: MFCD20527090
    • Inchi: 1S/C18H22BNO4/c1-6-22-16(21)14(12-20)10-13-8-7-9-15(11-13)19-23-17(2,3)18(4,5)24-19/h7-11H,6H2,1-5H3
    • InChI Key: XFTJDBANLNTIFV-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)C(C#N)=CC1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

  • Exact Mass: 327.164
  • Monoisotopic Mass: 327.164
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 545
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.6A^2

Ethyl (2E)-2-cyano-3-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylprop-2-enoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
AB337032-1 g
2-Cyano-3-[3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-acrylic acid ethyl ester; .
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abcr
AB337032-5 g
2-Cyano-3-[3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-acrylic acid ethyl ester; .
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